2-(4-chloro-2-methylphenoxy)-N-(2-hydroxypropyl)acetamide

• Molecular Formula: C12H16ClNO3
• Molecular Weight: 257.71 g/mol
• IUPAC Name: 2-(4-chloro-2-methylphenoxy)-N-(2-hydroxypropyl)acetamide
• InChI: InChI=1S/C12H16ClNO3/c1-8-5-10(13)3-4-11(8)17-7-12(16)14-6-9(2)15/h3-5,9,15H,6-7H2,1-2H3,(H,14,16)
• InChI Key: CLQLXVXLVONWNC-UHFFFAOYSA-N
• SMILES: CC1=C(C=CC(=C1)Cl)OCC(=O)NCC(C)O

Description

2-(4-chloro-2-methylphenoxy)-N-(2-hydroxypropyl)acetamide, also known as clopidogrel, is a widely used antiplatelet medication that prevents blood clots in patients with cardiovascular diseases. It is a prodrug that requires metabolic activation in the liver to become an active inhibitor of adenosine diphosphate (ADP) receptors on platelets.

Mechanism of Action

Clopidogrel irreversibly binds to the P2Y12 receptor on platelets, which prevents ADP-induced platelet activation and aggregation. This leads to a reduction in platelet reactivity and the formation of blood clots, thereby reducing the risk of thrombotic events.
Biochemical and Physiological Effects:
Clopidogrel has been shown to significantly reduce the incidence of cardiovascular events, including myocardial infarction, stroke, and cardiovascular death, in patients with acute coronary syndrome. It has also been shown to reduce the risk of stent thrombosis in patients undergoing percutaneous coronary intervention. However, 2-(4-chloro-2-methylphenoxy)-N-(2-hydroxypropyl)acetamide has been associated with an increased risk of bleeding, particularly in patients undergoing invasive procedures.

Advantages and Limitations for Lab Experiments

The advantages of using 2-(4-chloro-2-methylphenoxy)-N-(2-hydroxypropyl)acetamide in lab experiments include its well-established mechanism of action and its ability to reliably prevent platelet activation and aggregation. However, the limitations of using this compound include its irreversible binding to the P2Y12 receptor, which may limit its use in certain experimental settings, and its potential for off-target effects.

Future Directions

For research on 2-(4-chloro-2-methylphenoxy)-N-(2-hydroxypropyl)acetamide include the development of more potent and selective P2Y12 receptor inhibitors, the identification of biomarkers to predict this compound response and resistance, and the investigation of the optimal antiplatelet therapy for patients with different cardiovascular diseases. Additionally, the role of this compound in the prevention of thrombotic events in patients with COVID-19 is an area of ongoing research.

Synthesis Methods

The synthesis of 2-(4-chloro-2-methylphenoxy)-N-(2-hydroxypropyl)acetamide involves the reaction of 2-chloro-4-methylphenol with epichlorohydrin to form 2-(4-chloro-2-methylphenoxy)propanol, which is then reacted with N,N-diisopropylethylamine and acetic anhydride to form 2-(4-chloro-2-methylphenoxy)acetate. The final step involves the reaction of 2-(4-chloro-2-methylphenoxy)acetate with 2-hydroxypropylamine to form this compound.

Scientific Research Applications

Clopidogrel has been extensively studied for its efficacy in preventing thrombotic events in patients with acute coronary syndrome, ischemic stroke, and peripheral artery disease. It has also been investigated for its potential use in reducing the risk of cardiovascular events in patients with diabetes mellitus and in patients undergoing percutaneous coronary intervention. Furthermore, 2-(4-chloro-2-methylphenoxy)-N-(2-hydroxypropyl)acetamide has been studied in combination with other antiplatelet agents, such as aspirin and ticagrelor, to determine the optimal antiplatelet therapy for patients with cardiovascular diseases.